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Compound of Interest

Compound Name: 2,6-Dimethylphenol-d9 (Major)

CAS No.: 1021325-40-5

Cat. No.: B587977

Get Quote

An In-Depth Technical Guide to the Material Safety Data Sheet (MSDS) of 2,6-Dimethylphenol-

d9

For researchers, scientists, and professionals in drug development, a comprehensive

understanding of the chemical properties and associated hazards of all reagents is paramount.

This guide provides a detailed examination of the material safety data for 2,6-Dimethylphenol-

d9, a deuterated analog of 2,6-Dimethylphenol. Due to the limited availability of a specific

safety data sheet for the deuterated compound, this guide leverages the extensive data

available for its non-deuterated counterpart, 2,6-Dimethylphenol (CAS: 576-26-1), as the

toxicological and safety profiles are expected to be nearly identical.

Section 1: Chemical Identification
2,6-Dimethylphenol-d9 is a stable, isotopically labeled form of 2,6-Dimethylphenol where nine

hydrogen atoms have been replaced by deuterium. This labeling is often utilized in metabolic

studies and as an internal standard in mass spectrometry-based analyses.
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Identifier 2,6-Dimethylphenol-d9 2,6-Dimethylphenol

Synonyms
2,6-Xylenol-d9, 1-Hydroxy-2,6-

dimethylbenzene-d9
2,6-Xylenol, vic.-m-Xylenol[1]

CAS Number 1021325-40-5[2] 576-26-1[1][3][4][5]

Molecular Formula C₈HD₉O[2] C₈H₁₀O[4][6][7]

Molecular Weight 131.22 g/mol [2][8] 122.17 g/mol [5][9]

Chemical Structure
Deuterated analog of 2,6-

Dimethylphenol
(CH₃)₂C₆H₃OH[1][4]

Section 2: Hazard Identification and GHS
Classification
2,6-Dimethylphenol is classified as a hazardous substance under the Globally Harmonized

System of Classification and Labelling of Chemicals (GHS). It is crucial to handle this

compound with appropriate precautions.

GHS Pictograms:

Signal Word:Danger[3][10]

Hazard Statements:

H301 + H311: Toxic if swallowed or in contact with skin.[1][5]

H314: Causes severe skin burns and eye damage.[3][5][10]

H335: May cause respiratory irritation.[1]

H411: Toxic to aquatic life with long lasting effects.[3][5][10]

Precautionary Statements:

P260: Do not breathe dust/fume/gas/mist/vapours/spray.[3][11]
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P273: Avoid release to the environment.[3][10][11]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[3][10][11]

P301 + P310: IF SWALLOWED: Immediately call a POISON CENTER or doctor/physician.

[5]

P303 + P361 + P353: IF ON SKIN (or hair): Take off immediately all contaminated clothing.

Rinse skin with water/or shower.[5]

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing.[3][5][10]

P405: Store locked up.[3][5][11]

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.[3][5]

Section 3: Toxicological Profile
The toxicity of 2,6-Dimethylphenol underscores the necessity for stringent safety measures. It

is highly toxic through ingestion and skin absorption and is corrosive to tissues.[9]

Acute Toxicity:

Oral LD50 (Rat): 296 mg/kg.[5]

Dermal LD50 (Rabbit): 1,000 mg/kg.[5]

Dermal LD50 (Rat): 2325 mg/kg.[12]

Health Effects:

Inhalation: Inhalation may lead to irritation of the respiratory system, coughing, wheezing,

and in severe cases, chemical pneumonitis and pulmonary edema.[9][13]

Skin Contact: Causes severe skin burns and irritation.[3][5] The compound can be absorbed

through the skin, leading to systemic toxicity.[13]
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Eye Contact: Causes serious eye damage.[11]

Ingestion: Toxic if swallowed, potentially causing corrosion of mucous membranes, stomach

pain, and central nervous system depression.[3][9]

Chronic Exposure: Prolonged or repeated exposure may result in damage to the liver and

kidneys.[9][13]

Section 4: First-Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

General Advice: Immediately remove any clothing soiled by the product.[5] First-aiders

should protect themselves.[11]

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[3][14]

In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse the skin with

plenty of water or shower for at least 15 minutes. Call a physician immediately.[11][14]

In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact

lenses if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[3]

[11]

If Swallowed: Rinse mouth. Do NOT induce vomiting.[3][14] Seek medical advice

immediately and show the safety data sheet.

Section 5: Fire and Explosion Hazards
While not highly flammable, 2,6-Dimethylphenol is a combustible solid.

Flash Point: 86 °C (186.8 °F) - closed cup.[1]

Autoignition Temperature: 598.89 °C (1110 °F).[4]

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[10]
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Specific Hazards: When heated to decomposition, it emits acrid smoke and toxic fumes of

carbon monoxide and carbon dioxide.[9] Vapors are heavier than air and may spread along

floors, and intense heating can form explosive mixtures with air.[11]

Section 6: Accidental Release Measures
In the event of a spill, the following procedures should be followed to minimize exposure and

environmental contamination.

Personal Precautions: Wear appropriate personal protective equipment, including respiratory

protection. Avoid dust formation and breathing vapors, mist, or gas. Ensure adequate

ventilation and evacuate personnel to safe areas.[10]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[10]

Methods for Cleaning Up: Pick up and arrange disposal without creating dust. Sweep up and

shovel the material into a suitable, closed container for disposal.[10]

Section 7: Handling and Storage
Proper handling and storage are essential to maintain the integrity of the compound and

ensure the safety of laboratory personnel.

Precautions for Safe Handling: Handle in a well-ventilated place.[3] Wear suitable protective

clothing.[3] Avoid contact with skin and eyes and avoid the formation of dust and aerosols.[3]

[10]

Conditions for Safe Storage: Store in a tightly closed container in a dry, cool, and well-

ventilated place.[3][11] Store locked up.[3][5]

Section 8: Exposure Controls and Personal
Protection
Engineering controls and personal protective equipment (PPE) are the primary means of

minimizing exposure.
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Engineering Controls: Ensure adequate ventilation. Handle in accordance with good

industrial hygiene and safety practices. An eyewash facility and a safety shower should be

available.[3][6]

Personal Protective Equipment:

Eye/Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield.

[3][10]

Skin Protection: Handle with gloves. Wear impervious clothing to prevent skin contact.[3]

[11]

Respiratory Protection: If exposure limits are exceeded or irritation is experienced, use a

NIOSH/MSHA or European Standard EN 149 approved respirator.[14]

Section 9: Physical and Chemical Properties
Property Value

Appearance White crystalline solid[6]

Odor Sweet, tar-like[6]

Melting Point 43-45 °C (lit.)[4]

Boiling Point 203 °C (lit.)[4]

Solubility in Water 10 g/L (20 °C)[6]

Vapor Pressure 0.1 mbar @ 20 °C[6]

Section 10: Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[10]

Possibility of Hazardous Reactions: No dangerous reactions are known.[5]

Incompatible Materials: Incompatible with bases, acid chlorides, acid anhydrides, and

oxidizing agents. It also corrodes steel, brass, copper, and copper alloys.[9]
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Hazardous Decomposition Products: No dangerous decomposition products are known

under normal conditions of use.[5]

Section 11: Experimental Protocols
Protocol 1: Safe Handling and Weighing of 2,6-
Dimethylphenol-d9

Preparation: Don all required PPE (lab coat, safety glasses with side shields, and

appropriate chemical-resistant gloves). Ensure the chemical fume hood is operational.

Weighing: Conduct all weighing and handling of the solid material within a chemical fume

hood to prevent inhalation of dust. Use a dedicated spatula and weighing paper.

Dispensing: If transferring to a reaction vessel, do so within the fume hood.

Cleaning: Clean any residual dust from the balance and surrounding area with a damp cloth,

ensuring the cloth is disposed of as hazardous waste.

Post-Handling: Wash hands thoroughly after handling the material, even if gloves were worn.

Protocol 2: Spill Cleanup Procedure
Evacuation and Ventilation: Evacuate the immediate area of the spill. Ensure the area is

well-ventilated.

Containment: If the spill is small, cover it with a dry absorbent material such as sand or

vermiculite.

Collection: Carefully sweep the absorbed material into a labeled, sealable container for

hazardous waste. Avoid creating dust.

Decontamination: Wipe the spill area with a suitable solvent (e.g., acetone), followed by soap

and water. Collect all cleaning materials for disposal as hazardous waste.

Reporting: Report the spill to the appropriate safety officer.

Section 12: Visualizations

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 10 Tech Support

https://www.cpachem.com/msds?num=SB9660&dnl=sd_-_2%2C6-Dimethylphenol_%5BCAS_576-26-1%5D_%28SB9660%29_%28EU%29.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b587977?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Communication Flowchart

Identification

Primary Hazards

Immediate Response

2,6-Dimethylphenol-d9

Toxic if Swallowed
or in Contact with Skin

poses

Causes Severe Skin Burns
and Eye Damage

poses

Toxic to Aquatic Life

poses

Spill Control:
- Evacuate
- Ventilate

- Absorb & Collect

in case of

First Aid:
- Fresh Air

- Rinse Skin/Eyes
- Seek Medical Help

requires requires

Click to download full resolution via product page

Caption: Hazard communication workflow for 2,6-Dimethylphenol-d9.
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Caption: Step-by-step workflow for the safe handling of 2,6-Dimethylphenol-d9.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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